Cas no 133891-88-0 (1-benzhydryl-3-methyl-azetidine-3-carbonitrile)

• Product Name: 1-benzhydryl-3-methyl-azetidine-3-carbonitrile
• CAS No: 133891-88-0
• MF: C₁₈H₁₈N₂
• MW: 262.348924160004
• MDL: MFCD09264394
• CID: 1029074
• PubChem ID: 10084077
• Update Time: 2025-04-20

1-benzhydryl-3-methyl-azetidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydryl-3-methylazetidine-3-carbonitrile
• 1-(DIPHENYLMETHYL)-3-METHYL-3-AZETIDINECARBONITRILE
• 3-Cyano-1-(diphenylmethyl)-3-methylazetidine
• 1-benzhydryl-3-methyl-azetidine-3-carbonitrile
• AG-D-69108
• AK136840
• CTK4B8852
• KB-11172
• PB16136
• SureCN5455644
• SY321051
• DB-013782
• MFCD09264394
• 3-cyano-1-diphenylmethyl-3-methylazetidine
• 133891-88-0
• 1-benzhydryl-3-methyl-3-azetidinecarbonitrile
• NSWNPSGUBRKOGU-UHFFFAOYSA-N
• PS-15367
• CS-0053934
• 1-benzhydryl-3methyl-3-azetidinecarbonitrile
• SCHEMBL5455644
• 1-(Diphenylmethyl)-3-methylazetidine-3-carbonitrile
• DTXSID30435402

• MDL： MFCD09264394
• Inchi： 1S/C18H18N2/c1-18(12-19)13-20(14-18)17(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,17H,13-14H2,1H3
• InChI Key： NSWNPSGUBRKOGU-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CC(C#N)(C)C1

Computed Properties

• Exact Mass: 262.146998583g/mol
• Monoisotopic Mass: 262.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes